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Performance of DDA-Derived Polymers

The table below summarizes key properties of a bio-based polymer where DDA is a key monomer,

illustrating the high performance achievable with bio-derived DDA.

Polymer Key Thermal Mechanical Key

. . o Application Source
Name Monomers Properties Properties Characteristics

| Bio-based PA12,36 | 1,12-Dodecanediamine (DDA) & Fatty Dimer Acid (FDA) [1] | - Melting Temp
(Tm): 85.8 °C

e Degradation Onset: 425 °C

e Glass Transition (Tg): 30.4 °C [1] | - Tensile Strength: 10.0 MPa

e Strain at Break: 1378% [1] | Excellent dimensional stability & shape recovery (92-97.9%) [1] |
Microcellular foams for engineering (e.g., shoe soles) [1] | [1] |

Bio-Production Pathways for DDA

Producing DDA directly through microbial fermentation is a active area of research. The following diagram

illustrates two primary biosynthetic pathways for producing DDA and related monomers from hydrocarbons.
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Detailed Experimental Protocols

The pathways shown above are supported by these specific experimental methodologies:

e Pathway 1: Engineering Yarrowia lipolytica [2]

o Strain Modification: Six genes encoding acyl-CoA oxidase (AC01-6) and four fatty aldehyde
dehydrogenase genes (FALDH1 -4) were deleted to block the B-oxidation pathway and prevent
over-oxidation.

o Heterologous Enzyme Expression: w-transaminase (w-TA) from Chromobacterium
violaceum was introduced into the genome of the engineered strain.

o Culture & Production: The transformed strain was cultured in a shaking medium with
dodecane or dodecanol as the carbon source, successfully leading to the accumulation of C12
a,w-diamines and w-amino fatty acids.

o Pathway 2: Recombinant E. coli Biotransformation [3]

o Gene Reactivation: A dysfunctional CYP153A monooxygenase operon from Marinobacter
aquaeolei was repaired by removing a transposon insertion, restoring its alkane-inducible
expression.
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o Co-expression: The alkane membrane facilitator ALkL from Pseudomonas putida was co-

expressed to enhance substrate permeability.
o Fed-Batch Biotransformation: Using a recombinant E. coli strain in a 5-liter bioreactor,

production reached 3.76 g/L of 1,12-dodecanediol from a dodecane—1-dodecanol mixture
over 68 hours.

Interpretation and Research Outlook

The available data indicates that bio-based DDA can serve as a competent building block for high-
performance polymers like PA12,36, which exhibit excellent thermal stability, mechanical strength, and

elasticity [1]. The primary motivation for developing bio-based routes is sustainability.

e Sustainability Drivers: Bio-production aims to replace energy-intensive chemical processes that use
high temperature and pressure with heavy metal catalysts [3]. These biological routes utilize
renewable feedstocks like plant oils or biomass sugars, offering a potentially greener alternative [2]

[4].

e Current Challenges: The main hurdles for bio-based DDA lie in scaling up production and achieving
cost-competitiveness with well-established petrochemical processes. The titers and yields reported in
laboratory studies (e.g., grams per liter) need significant improvement for industrial feasibility [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b536530#1-12-dodecanediamine-bio-based-vs-petroleum-

based-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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